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Compound of Interest

Compound Name: 3-Isothiazolemethanamine

Cat. No.: B1344294

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures and safety information for the handling and
storage of 3-Isothiazolemethanamine (CAS No. 40064-68-4). Adherence to these guidelines
is crucial to ensure personnel safety and maintain the integrity of the compound.

Hazard Identification and Classification

3-Isothiazolemethanamine is a hazardous chemical with multiple classifications. It is crucial to
be fully aware of its potential dangers before handling.

GHS Hazard Classification:
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 3 H301: Toxic if swallowed.[1]
H311: Toxic in contact with

Acute Toxicity, Dermal Category 3/5 skin. / H313: May be harmful in
contact with skin.[2]

Acute Toxicity, Inhalation Category 2 H330: Fatal if inhaled.

Skin Corrosion/Irritation

Category 1A/ 1B

H314: Causes severe skin

burns and eye damage.[1]

Serious Eye Damage/Irritation

Category 1/ 2A

H318: Causes serious eye
damage.[1] / H319: Causes

serious eye irritation.[2][3]

Skin Sensitization

Category 1/ 1A

H317: May cause an allergic

skin reaction.[1]

Aquatic Hazard (Acute)

Category 1

H400: Very toxic to aquatic life.
[1]

Aquatic Hazard (Chronic)

Category 1/4

H410: Very toxic to aquatic life
with long lasting effects.[1] /
H413: May cause long lasting

harmful effect to aquatic life.[2]

Other Hazards

Corrosive to the respiratory
tract.[2][4]

Physical and Chemical Properties

A summary of the key physical and chemical properties of 3-lsothiazolemethanamine is

provided below.
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Property Value

Molecular Formula C4H6N2SJ3]

Molecular Weight 114.17 g/mol [3]

Boiling Point 120 °C[3][5]

Density 1.239 g/cm3[3][5]

Flash Point 27 °C[3][5]

pKa 7.62 £ 0.29 (Predicted)[3][5]

Experimental Protocols

Protocol 1: General Handling and Personal Protective
Equipment (PPE)

This protocol outlines the necessary steps for safely handling 3-Isothiazolemethanamine in a
laboratory setting.

Methodology:
o Work Area Preparation:

o All handling of 3-Isothiazolemethanamine must be conducted within a certified chemical
fume hood.

o Ensure the work area is clean and free of incompatible materials, particularly strong
oxidizing agents.[4]

o An emergency eyewash station and safety shower must be readily accessible.
o Personal Protective Equipment (PPE):

o Hand Protection: Wear nitrile rubber gloves (material thickness >0.1 mm).[6] Inspect
gloves for any signs of degradation or puncture before use.

o Eye/Face Protection: Wear chemical safety goggles and a face shield.[1][2]
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o Skin and Body Protection: Wear a chemically resistant lab coat, long pants, and closed-toe
shoes. For operations with a higher risk of splashing, consider a chemical-resistant apron
or suit.

o Respiratory Protection: If working outside of a fume hood or if there is a risk of inhalation,
a self-contained breathing apparatus (SCBA) is required.[6]

e Handling Procedure:

o Do not eat, drink, or smoke in the handling area.[1][2][6]

[¢]

Wash hands thoroughly after handling the compound.[1][2][4]

[e]

Avoid direct contact with skin, eyes, and clothing.[4][6]

o

Do not breathe dust, fumes, gas, mist, vapors, or spray.[1][4]

[¢]

Keep the container tightly closed when not in use.[4]

Protocol 2: First Aid Procedures

Immediate and appropriate first aid is critical in the event of exposure.
Methodology:
o General Advice:
o Move the victim to a safe area.
o Immediately call a POISON CENTER or doctor.[1][4]
o Show the Safety Data Sheet (SDS) to the medical personnel.[4]
 In Case of Inhalation:
o Remove the person to fresh air and keep them comfortable for breathing.[1][2][4]

o If breathing has stopped, perform artificial respiration.[2]
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o Seek immediate medical attention.[1][2]

 In Case of Skin Contact:
o Immediately take off all contaminated clothing.[1][4]
o Rinse the skin with plenty of water/shower for at least 15 minutes.[1][4]
o If skin irritation or a rash occurs, get medical advice/attention.[1]
o Wash contaminated clothing before reuse.[1]
e In Case of Eye Contact:
o Rinse cautiously with water for several minutes.[1][2]
o Remove contact lenses, if present and easy to do. Continue rinsing.[1][2]
o Seek immediate medical attention from an ophthalmologist.
e In Case of Ingestion:
o Rinse mouth with water.[1][2][4]
o Do NOT induce vomiting.[1][4]
o If the person is conscious, give two glasses of water to drink.

o Seek immediate medical attention.[1][2][4]

Diagrams
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Caption: Workflow for the safe handling of 3-Isothiazolemethanamine.
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Caption: Storage procedures for 3-Isothiazolemethanamine.

Storage and Disposal
Protocol 3: Storage Procedures

Proper storage is essential to maintain the chemical's stability and prevent hazardous
situations.

Methodology:
o Storage Location:
o Store in a designated corrosives area.[4]

o The storage area must be cool, dry, and well-ventilated.[4][6] Recommended temperature
is between 0 °C and 30 °C.[6]

o Store in a locked-up area to restrict access.[1][4]
» Container:
o Keep the original container tightly sealed.[4][6]

o For enhanced stability, consider storing under an inert atmosphere.[4]
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e Incompatible Materials:
o Store away from strong oxidizing agents.[4]

o Do not store with food or other consumables.[6]

Protocol 4: Disposal Procedures

All waste materials must be treated as hazardous waste.
Methodology:
o Waste Collection:

o Collect all waste, including empty containers, contaminated PPE, and spill cleanup
materials, in a designated and properly labeled hazardous waste container.

» Disposal:
o Dispose of contents and container to an approved waste disposal plant (TSDF).[1][2][4]
o Do not allow the product to enter drains, surface water, or ground water.[6]

o Avoid release to the environment.[1][2] Collect any spillage.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: Safe Handling and
Storage of 3-Isothiazolemethanamine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1344294+#safe-handling-and-storage-procedures-for-
3-isothiazolemethanamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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